Cas no 1804182-54-4 (Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1804182-54-4
• MF: C₁₆H₂₂O₅
• MW: 294.342885494232
• CID: 4956737
• Update Time: 2025-06-30

Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H22O5/c1-4-19-14-11-12(8-10-15(17)20-5-2)7-9-13(14)16(18)21-6-3/h7,9,11H,4-6,8,10H2,1-3H3
• InChI Key： YZLLTGPYBVNHAQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)OCC)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 329
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804182-54-4)

Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804182-54-4) is a specialized ester compound widely utilized in the fields of organic synthesis, pharmaceuticals, and material science. This compound features a unique molecular structure characterized by multiple ethoxy and ester functional groups, making it a versatile intermediate in chemical reactions. Researchers and industry professionals often seek information on its synthesis methods, applications, and physicochemical properties, reflecting its growing importance in modern chemistry.

The compound's systematic name, Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate, highlights its benzoate core with ethoxy substitutions at strategic positions. Its CAS No. 1804182-54-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Recent trends show increased interest in sustainable synthesis routes for such esters, driven by the global push toward greener chemistry. Questions like "How to optimize the yield of Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate?" or "What are its potential pharmaceutical applications?" are frequently searched, underscoring its relevance.

From a structural perspective, the presence of dual ethoxy groups in Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate enhances its solubility in organic solvents, a property highly valued in formulation chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and identity. The compound's stability under ambient conditions further broadens its utility in long-term storage and industrial-scale production, topics often explored in peer-reviewed journals.

In the pharmaceutical sector, derivatives of Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate are investigated for their potential as bioactive intermediates. Its modular structure allows for functional group modifications, aligning with the demand for tailor-made molecules in drug discovery. Searches related to "CAS 1804182-54-4 in drug development" or "benzoate esters as API precursors" highlight this intersection of chemistry and medicine.

Material scientists also leverage Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate in polymer research, where its ester linkages contribute to degradable materials design. With rising interest in eco-friendly plastics, this compound's role in synthesizing biocompatible polymers garners attention. Discussions around "green alternatives to conventional monomers" frequently cite such benzoate esters as promising candidates.

Regulatory compliance and safety data for CAS 1804182-54-4 are another focal point for users. While not classified as hazardous, proper handling guidelines—such as avoiding prolonged inhalation—are emphasized in chemical safety sheets. Queries like "Is Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate biodegradable?" reflect environmental concerns shaping modern chemical practices.

In summary, Ethyl 2-ethoxy-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1804182-54-4) represents a multifaceted compound bridging diverse scientific domains. Its synthesis, applications, and adaptability to green chemistry principles position it as a subject of ongoing research and industrial innovation. As interest in specialty chemicals grows, this ester's profile will continue to expand, driven by both academic inquiry and practical demands.